Cas no 1260671-60-0 (5-Bromo-3-methylpyrazine-2-carbonitrile)

• Product Name: 5-Bromo-3-methylpyrazine-2-carbonitrile
• CAS No: 1260671-60-0
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• CID: 4823528
• Update Time: 2025-08-04

5-Bromo-3-methylpyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-METHYLPYRAZINE-2-CARBONITRILE
• AB72506
• 5-Bromo-3-methylpyrazine-2-carbonitrile

• Inchi： 1S/C6H4BrN3/c1-4-5(2-8)9-3-6(7)10-4/h3H,1H3
• InChI Key： WHOMHBZOQRYPLL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 1.3
• Topological Polar Surface Area: 49.6

Additional information on 5-Bromo-3-methylpyrazine-2-carbonitrile

Introduction to 5-Bromo-3-methylpyrazine-2-carbonitrile (CAS No. 1260671-60-0)

5-Bromo-3-methylpyrazine-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1260671-60-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of both bromine and nitrile functional groups in its molecular structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 5-Bromo-3-methylpyrazine-2-carbonitrile consists of a six-membered aromatic ring containing two nitrogen atoms, with a bromine substituent at the 5-position and a methyl group at the 3-position. The cyano group at the 2-position further enhances its chemical functionality, enabling various transformations such as nucleophilic addition, reduction, and coupling reactions. These structural features make it an attractive building block for designing novel compounds with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from pyrazine derivatives. The brominated and nitrile-substituted pyrazines have been particularly studied for their ability to modulate biological pathways associated with inflammation, cancer, and neurological disorders. For instance, studies have demonstrated that pyrazine-based compounds can interact with specific enzymes and receptors, leading to inhibitory effects on key signaling pathways involved in disease progression.

One of the most compelling aspects of 5-Bromo-3-methylpyrazine-2-carbonitrile is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds for drug candidates. For example, the nitrile group can be converted into amides or carboxylic acids, while the bromine atom can undergo cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations have enabled the creation of structurally diverse libraries of compounds for high-throughput screening.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazines, in particular, have been extensively explored due to their favorable pharmacokinetic properties and ability to penetrate biological membranes. The incorporation of halogen atoms like bromine into these heterocycles has been shown to enhance binding affinity and metabolic stability, making them ideal candidates for further optimization.

The synthesis of 5-Bromo-3-methylpyrazine-2-carbonitrile typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include bromination of pyrazine derivatives followed by methylation and cyanation. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent applications in pharmaceutical research.

In addition to its pharmaceutical relevance, 5-Bromo-3-methylpyrazine-2-carbonitrile has found applications in agrochemical research. Pyrazine derivatives are known to exhibit herbicidal, fungicidal, and insecticidal properties, making them valuable components in crop protection strategies. The structural features of this compound contribute to its bioactivity by interacting with target enzymes or receptors in pests and pathogens.

The growing interest in 5-Bromo-3-methylpyrazine-2-carbonitrile has spurred numerous studies aimed at understanding its mechanism of action and optimizing its synthetic pathways. Computational chemistry techniques have been employed to predict binding affinities and metabolic stability, aiding in the design of more effective derivatives. These computational approaches complement experimental efforts by providing insights into molecular interactions at an atomic level.

Future research directions may focus on exploring the potential of 5-Bromo-3-methylpyrazine-2-carbonitrile as a lead compound for treating neurological disorders. Pyrazines have shown promise in modulating neurotransmitter systems, and further investigation could uncover novel therapeutic strategies for conditions such as Alzheimer's disease or Parkinson's disease. Additionally, green chemistry principles may be applied to develop more sustainable synthetic methods for this compound.

In conclusion,5-Bromo-3-methylpyrazine-2-carbonitrile (CAS No. 1260671-60-0) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical transformations, making it a valuable tool for drug discovery and crop protection research. As scientific understanding advances，this compound will likely continue to play a crucial role in developing innovative solutions for global health challenges.